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Compound of Interest

Compound Name: Anguibactin

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core aspects of anguibactin production across
different Vibrio species. Anguibactin is a potent siderophore, a small molecule with a high
affinity for iron, which plays a crucial role in the virulence of several pathogenic Vibrio species
by facilitating iron acquisition from their hosts. Understanding the biosynthesis, regulation, and
distribution of anguibactin is paramount for developing novel therapeutic strategies against
these economically and clinically significant bacteria.

Overview of Anguibactin Production in Vibrio

Anguibactin was first identified in the fish pathogen Vibrio anguillarum, where it is a key
virulence factor.[1][2] Its production is most commonly associated with highly virulent serotype
O1 strains of V. anguillarum that harbor the pJM1-type virulence plasmid.[3][4] However,
research has revealed a more complex distribution of anguibactin biosynthesis genes. A
functional, chromosomally encoded anguibactin system has been identified in Vibrio harveyi, a
pathogen affecting a wide range of marine animals.[3][5] Furthermore, some studies indicate
that anguibactin is produced by Vibrio campbellii but not by all strains classified as V. harveyi.
[6] The marine bacterium Vibrio sp. DS40M4 has also been found to produce anguibactin.

The genetic determinants for anguibactin biosynthesis are encoded by the ang gene cluster.
In V. anguillarum serotype O1, most of these genes are located on the pJM1 plasmid, while
some essential genes are found on the chromosome.[3] In contrast, V. harveyi possesses a
homologous ang gene cluster located on its chromosome.[3] This discovery has led to
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evolutionary hypotheses suggesting a possible transfer of the anguibactin system between
these species.

Data on Anguibactin Production

Quantitative data on anguibactin production across different Vibrio species is not extensively
available in a standardized format, making direct comparisons challenging. However,
qualitative and semi-quantitative assessments have been made using bioassays.

Table 1: Anguibactin Production in Selected Vibrio Species and Strains

) . Genetic Locus  Anguibactin Method of
Species/Strain . . Reference(s)
of ang Genes Production Detection
Vibrio Plasmid (pJM1) )
_ Bioassay, Mass
anguillarum 775 and Yes [2][3]
Spectrometry
(pIM1) Chromosome
Vibrio harveyi Bioassay, Mass
Chromosome Yes [31[7]
HYO01 Spectrometry
Vibrio harveyi )
Chromosome Yes Bioassay [7]
BAA-1116
Vibrio campbellii Chromosome Yes Not specified [6]
Vibrio sp. - N
Not specified Yes Not specified
DS40M4
Vibrio
anguillarum ]
N/A No Bioassay [3]
(pIM1-less
strains)

Note: The CAS (Chrome Azurol S) assay is a common method for detecting and semi-
quantifying siderophore production. A larger halo diameter on a CAS agar plate generally
indicates higher siderophore production. However, direct quantitative comparisons between
studies are difficult due to variations in experimental conditions.
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Signaling and Biosynthetic Pathways

The production of anguibactin is a complex process involving a series of enzymatic reactions
and is tightly regulated in response to iron availability.

Anguibactin Biosynthesis Pathway

Anguibactin is a mixed-type siderophore containing both catechol and hydroxamate functional
groups, which contribute to its high affinity for ferric iron.[1] The biosynthesis of anguibactin
involves a non-ribosomal peptide synthetase (NRPS) machinery. The key precursor molecules
are chorismic acid, L-cysteine, and histamine. A simplified representation of the anguibactin
biosynthesis pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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